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Introduction

Biotin-YVAD-CMK is a potent and irreversible inhibitor of caspase-1, a key enzyme in the
inflammatory process. This reagent is an invaluable tool for studying the activation of the
inflammasome, a multiprotein complex that, once assembled, triggers the activation of
caspase-1. The YVAD (Tyrosine-Valine-Alanine-Aspartic acid) sequence mimics the cleavage
site of pro-interleukin-1f3 (pro-IL-13) by caspase-1. The biotin tag allows for the affinity-based
purification and detection of active caspase-1 from cell lysates, making it a crucial reagent for
researchers investigating inflammatory diseases, apoptosis, and pyroptosis. This document
provides detailed application notes and protocols for the effective use of Biotin-YVAD-CMK in
cell culture experiments.

Mechanism of Action

Biotin-YVAD-CMK is a cell-permeable peptide that specifically targets the active site of
caspase-1. The chloromethylketone (CMK) group forms a covalent bond with the catalytic
cysteine residue of active caspase-1, leading to its irreversible inhibition. The biotin moiety
allows for the subsequent detection and isolation of the inhibitor-bound active enzyme using
streptavidin- or avidin-conjugated reagents. While highly selective for caspase-1, it's important
to note that at higher concentrations, some cross-reactivity with other caspases, such as
caspases 3, 6 and 7, may occur, although with much lower affinity.
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Quantitative Data Summary

The following table summarizes key quantitative data for YVAD-based caspase-1 inhibitors. It is
important to note that the affinity and inhibitory concentrations can vary between the
biotinylated and non-biotinylated forms.

Parameter Value Compound Notes

For human caspase-1.

The Ki for caspase-3
Ki (Inhibition constant) 0.8 nM Ac-YVAD-cmk is >10,000 nM,

indicating high

selectivity.[1]
. For general inhibition
Working )
) 0.1-30 pg/mi Ac-YVAD-cmk in cell culture assays.
Concentration
[1]
For labeling active
) o caspases in intact
Working Biotinylated Caspase
) 10-50 uM o cells or cell lysates for
Concentration Inhibitors
pull-down

experiments.

Signaling Pathway and Experimental Workflow

To visualize the mechanism of action and the experimental application of Biotin-YVAD-CMK,
the following diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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